Cas no 2172186-91-1 (2-(2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}ethyl)sulfanylacetic acid)

• Product Name: 2-(2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}ethyl)sulfanylacetic acid
• CAS No: 2172186-91-1
• MF: C₂₆H₃₂N₂O₅S
• MW: 484.607686042786
• CID: 6310137
• PubChem ID: 165511524
• Update Time: 2025-10-28

2-(2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}ethyl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}ethyl)sulfanylacetic acid
• 2-[(2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}ethyl)sulfanyl]acetic acid
• EN300-1541056
• 2172186-91-1

• Inchi： 1S/C26H32N2O5S/c1-3-26(4-2,24(31)27-13-14-34-16-23(29)30)17-28-25(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,22H,3-4,13-17H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： BLODVYJYMKOQTC-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCNC(C(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(CC)CC)=O

Computed Properties

• Exact Mass: 484.20319330g/mol
• Monoisotopic Mass: 484.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 130Ų

Additional information on 2-(2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}ethyl)sulfanylacetic acid

Introduction to 2-(2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}ethyl)sulfanylacetic Acid and Its Significance in Modern Chemical Biology

2-(2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}ethyl)sulfanylacetic acid, with the CAS number 2172186-91-1, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This intricate molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including sulfanyl, carboxylic acid, and amide moieties, makes it a versatile scaffold for further chemical modifications and biological investigations.

The CAS number 2172186-91-1 serves as a unique identifier for this compound, facilitating its recognition in scientific literature and databases. This numbering system ensures precision and consistency in referencing the molecule across various research platforms. The chemical structure of 2-(2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}ethyl)sulfanylacetic acid incorporates several key features that contribute to its biological activity. Notably, the fluoren-9-ylmethoxycarbonyl group is a prominent moiety that often enhances the solubility and bioavailability of pharmaceutical compounds. This group is also known to interact favorably with biological targets, making it a valuable component in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with various diseases. The sulfanylacetic acid moiety in this compound is particularly noteworthy, as it has been shown to exhibit properties that are conducive to drug-like characteristics. For instance, sulfanyl groups are frequently found in biologically active molecules due to their ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. These interactions are critical for the binding affinity and specificity of drug candidates.

The structure of 2-(2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}ethyl)sulfanylacetic acid also includes an amide bond, which is a common feature in many bioactive molecules. Amide linkages provide stability to the molecular structure while also allowing for conformational flexibility, which is essential for effective interaction with biological receptors. The presence of multiple amide groups in this compound suggests that it may exhibit a range of biological activities depending on the specific context of its application.

Recent advancements in chemical biology have highlighted the importance of understanding the three-dimensional structure of molecules at the atomic level. This knowledge is crucial for designing compounds that can effectively interact with biological targets. Computational methods, such as molecular dynamics simulations and enzyme docking studies, have been instrumental in elucidating the binding modes of such molecules. In the case of CAS no 2172186-91-1, these computational approaches have provided valuable insights into how the compound might interact with potential targets, thereby guiding further optimization efforts.

The fluorenyl moiety is another significant feature of this compound that warrants detailed discussion. Fluorene derivatives are known for their excellent photophysical properties, making them useful in various applications ranging from optoelectronics to photodynamic therapy. In the context of drug discovery, fluorene-based compounds have shown promise as probes and scaffolds for developing new therapeutic agents. The fluoren-9-ylmethoxycarbonyl group specifically enhances the metabolic stability and pharmacokinetic profiles of drug candidates, which are critical factors in their development.

Current research in chemical biology emphasizes the need for multifunctional compounds that can address multiple aspects of disease pathology simultaneously. The structure-function relationship of CAS no 2172186-91-1 suggests that it may possess such multifunctional capabilities. For example, the combination of sulfanyl and carboxylic acid groups could allow this compound to interact with both protein and nucleic acid targets, providing a dual-mode mechanism of action. Such multifunctionality is highly desirable in therapeutic contexts where complex disease mechanisms require comprehensive intervention.

In addition to its structural complexity, CAS no 2172186-91-1 has demonstrated potential in preclinical studies as a lead compound for further development. Initial studies have shown that derivatives of this molecule exhibit promising activity against various biological targets relevant to human health. These findings have spurred interest among researchers who are exploring new ways to leverage this scaffold for therapeutic applications. The ability to modify specific functional groups within this molecule allows for fine-tuning its biological activity, making it a versatile platform for drug discovery efforts.

The synthesis and characterization of CAS no 2172186-91-1 have been subjects of considerable interest due to its structural complexity. Advanced synthetic techniques have been employed to construct this molecule with high precision, ensuring that all functional groups are correctly positioned for optimal biological activity. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling the various components of this compound efficiently.

The implications of studying compounds like CAS no 2172186-91-1 extend beyond their immediate applications in drug discovery. These studies contribute to our fundamental understanding of how molecular structure influences biological activity at a molecular level. Such knowledge is essential for developing new paradigms in medicinal chemistry and chemical biology, where rational design principles are applied to create novel therapeutic agents.

As research continues to evolve, the role of computational tools in drug discovery is becoming increasingly prominent. Methods such as virtual screening and machine learning algorithms are being used to identify promising candidates like CAS no 2172186-91-1 from large libraries of compounds before they undergo expensive wet-lab testing. These computational approaches not only accelerate the drug discovery process but also reduce costs associated with traditional high-throughput screening methods.

The future prospects for compounds like CAS no 2172186-91-1 appear bright, with ongoing research aimed at expanding their applications across various therapeutic areas. Innovations in synthetic chemistry and biotechnology continue to provide new tools for modifying these molecules into more effective therapeutic agents. As our understanding of disease mechanisms deepens, so too does our ability to design molecules that can precisely target these pathways.